1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol
Description
1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol, or DCPOHI, is an organic compound belonging to the class of heterocyclic compounds. It is a derivative of an isoquinoline and is composed of a phenyl ring with two chlorine atoms attached to it, as well as a hydroisoquinoline ring with an oxygen atom attached to it. DCPOHI has several applications in the scientific community, ranging from synthesis to research applications.
Scientific Research Applications
Catalysis in Synthesis
- Application in Synthesis of Polyhydroquinoline Derivatives : A novel nano-sized N-sulfonic acid was used for the one-pot synthesis of hexahydroquinolines, demonstrating efficient yields and reaction times. This research highlights the role of similar compounds in catalyzing multi-component condensations, potentially including 1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol (Goli-Jolodar et al., 2016).
Synthesis and Characterization
- Rhenium(V) Complexes with Quinoline Derivatives : Synthesis of rhenium(V) complexes with modifications of the quinoline framework, such as HL1 and HL2, demonstrates the potential for creating novel complexes with 1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol, considering its structural similarities (Machura et al., 2012).
Spectroscopic and Biological Investigations
- Synthesis of Quinolinyl Chalcones : Ultrasonic methods were used to synthesize quinolinyl chalcones, showcasing the potential for using similar isoquinoline derivatives in the creation of compounds with antimicrobial and antioxidant properties (Prasath et al., 2015).
Structural Analysis and Pharmaceutical Applications
- Analysis of Isoquinoline Derivatives : The crystal structure analysis of various isoquinoline derivatives, including 1-aryltetrahydroisoquinolines, suggests that 1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol could be structurally analyzed for potential pharmaceutical applications (Wang et al., 2010).
Organic Semiconductors and Electronics
- Arylenediimide-Thiophene Derivatives : Research into arylene diimide-oligothiophene n-type semiconductors, which include isoquinoline structures, underscores the possibility of using 1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol in the development of organic semiconductors for electronics (Ortiz et al., 2010).
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2NO/c16-10-4-5-11(13(17)9-10)14-12-3-1-2-6-15(12,19)7-8-18-14/h4-5,9,12,14,18-19H,1-3,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INWMRQARFUAODH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CCNC(C2C1)C3=C(C=C(C=C3)Cl)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Dichlorophenyl)octahydroisoquinolin-4a(2H)-ol | |
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